Cas no 2228471-42-7 (4-hydroxy-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228471-42-7
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 5999059
• PubChem ID: 165641165
• Update Time: 2025-05-20

4-hydroxy-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid
• 2228471-42-7
• EN300-1749616

• Inchi： 1S/C11H15NO3S/c1-7-12-6-9(16-7)11(10(14)15)4-2-8(13)3-5-11/h6,8,13H,2-5H2,1H3,(H,14,15)
• InChI Key： DNTVUTIMWHNQOJ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1(C(=O)O)CCC(CC1)O

Computed Properties

• Exact Mass: 241.07726451g/mol
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.7Ų

Additional information on 4-hydroxy-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid

Research Briefing on 4-hydroxy-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid (CAS: 2228471-42-7)

The compound 4-hydroxy-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid (CAS: 2228471-42-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 4-hydroxy-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-hydroxy-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

Additionally, computational modeling and molecular docking studies have been conducted to explore the interactions between 4-hydroxy-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid and its target proteins. These studies have provided valuable insights into the compound's binding affinity and selectivity, which are critical for its further development as a therapeutic agent.

In conclusion, 4-hydroxy-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid represents a promising candidate for drug development, with its unique chemical structure and notable biological activity. Ongoing research efforts are expected to further validate its therapeutic potential and pave the way for its clinical application. This briefing underscores the importance of continued investigation into this compound and its derivatives to unlock their full potential in addressing unmet medical needs.